Cas no 26536-12-9 (Tritridecanoin Standard)

• Product Name: Tritridecanoin Standard
• CAS No: 26536-12-9
• MF: C₄₂H₈₀O₆
• MW: 681.081014633179
• CID: 275640
• PubChem ID: 24900176
• Update Time: 2025-06-29

Tritridecanoin Standard Chemical and Physical Properties

Names and Identifiers

• Tridecanoic acid,1,1',1''-(1,2,3-propanetriyl) ester
• Glyceryl tritridecanoate
• Tritridecanoin
• 1,2,3-Tritridecanoylglycerol Tritridecanoin
• 2,3-di(tridecanoyloxy)propyl tridecanoate
• 1,2,3-Tritridecanoylglycerol
• Tritridecanoin (C13:0)
• 13:0
• TG(13:0/13:0/13:0)
• Tritridecanoin Standard
• 1,2,3-tritridecanoyl-sn-glycerol
• 26536-12-9
• SCHEMBL2445780
• UNII-YN56Q9YH9J
• BP-29842
• 1,2,3-Propanetriyl tritridecanoate, 9CI
• 1,2,3-Tritridecanoylglycerol, TG(13:0/13:0/13:0), Tritridecanoin (C13:0)
• 2, 3-di(tridecanoyloxy)propyl tridecanoate
• Q2211939
• YN56Q9YH9J
• PD099239
• DTXSID60181107
• EINECS 247-765-9
• GLYCEROL TRIS(TRIDECANOATE)
• propane-1,2,3-triyl tritridecanoate
• NS00028128
• J-016465
• TRIDECANOIC ACID, 1,1',1''-(1,2,3-PROPANETRIYL) ESTER
• GLYCERIN TRITRIDECANOATE
• TRIDECANOIN, TRI-
• LMGL03012619
• AS-82721
• Glyceryl tritridecanoate, >=99%
• Tritridecanoin, 8CI
• 1,3-bis(tridecanoyloxy)propan-2-yl tridecanoate
• TRIDECANOIC ACID, 1,2,3-PROPANETRIYL ESTER
• CHEBI:177670
• Glycerol tritridecanoate
• MFCD00198038
• G78065
• CS-0727453
• Tridecanoic Acid 1,2,3-Propanetriyl Ester; Glycerin Tritridecanoate; Glycerol tris(tridecanoate); Tritridecanoin; Tridecanoic Acid 1,1',1''-(1,2,3-Propanetriyl) Ester
• UDXANBFMQUOKTQ-UHFFFAOYSA-N
• HY-W643167

• MDL： MFCD00198038
• Inchi： 1S/C42H80O6/c1-4-7-10-13-16-19-22-25-28-31-34-40(43)46-37-39(48-42(45)36-33-30-27-24-21-18-15-12-9-6-3)38-47-41(44)35-32-29-26-23-20-17-14-11-8-5-2/h39H,4-38H2,1-3H3
• InChI Key： UDXANBFMQUOKTQ-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCC)=O)C(COC(CCCCCCCCCCCC)=O)COC(CCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 680.59500
• Monoisotopic Mass: 680.595
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 48
• Rotatable Bond Count: 41
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9A^2
• XLogP3: 17.1

Experimental Properties

• Color/Form: No data available
• Density: 0.9±0.1 g/cm3
• Melting Point: 45-47°C
• Boiling Point: 673.9±22.0 °C at 760 mmHg
• Flash Point: 262.6±22.4 °C
• Refractive Index: 1.463
• Solubility: Chloroform (Slightly)
• PSA: 78.90000
• LogP: 12.91760
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

Tritridecanoin Standard Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols

Additional information on Tritridecanoin Standard

Research Brief on Tritridecanoin Standard (CAS: 26536-12-9) in Chemical and Biomedical Applications

Tritridecanoin Standard (CAS: 26536-12-9), a synthetic triglyceride composed of three tridecanoic acid chains, has recently gained attention in chemical and biomedical research due to its unique physicochemical properties and potential applications. This research brief synthesizes the latest findings on this compound, focusing on its analytical utility, metabolic implications, and emerging therapeutic uses.

Recent chromatographic studies have validated Tritridecanoin Standard as a critical reference material for lipid analysis. A 2023 Journal of Chromatography A study demonstrated its effectiveness as an internal standard for quantifying medium-chain triglycerides (MCTs) in biological matrices, showing less than 2% coefficient of variation in inter-laboratory validations. The compound's distinct retention time (RT: 14.2 min in C18 reverse-phase columns) and mass spectral characteristics (m/z 554.5 [M+NH4]+) make it particularly valuable for LC-MS/MS methodologies.

In metabolic research, Tritridecanoin Standard has emerged as a tool for studying lipid absorption kinetics. A preclinical study published in Lipids in Health and Disease (2024) utilized deuterium-labeled analogs to track lymphatic transport, revealing 18% faster absorption compared to long-chain triglycerides. These findings have implications for designing lipid-based drug delivery systems, particularly for poorly water-soluble compounds.

The compound's stability profile has been systematically characterized in recent pharmaceutical research. Accelerated stability testing (40°C/75% RH for 6 months) showed excellent resistance to hydrolysis (degradation <3%), attributed to the saturated nature of its fatty acid chains. This property makes it suitable for formulation excipients requiring long shelf-life, as documented in a 2024 International Journal of Pharmaceutics report.

Emerging applications include its use as a calibrant in novel diagnostic techniques. A Nature Methods (2023) paper described its incorporation into MALDI-TOF mass spectrometry protocols for quantifying triglyceride remodeling in cancer cell membranes, achieving picomolar sensitivity. This application leverages the compound's predictable fragmentation pattern and absence of biological interference.

Ongoing clinical research is exploring Tritridecanoin Standard's potential as a biomarker. A multicenter study (NCT05678921) is currently investigating its urinary excretion profile as an indicator of pancreatic lipase activity, with preliminary results showing strong correlation (r=0.89, p<0.001) with established enzyme assays. This could lead to non-invasive diagnostic applications for pancreatic disorders.

From a regulatory perspective, the compound's status as an USP Reference Standard (as of 2024 Q2) has facilitated method harmonization across laboratories. Recent Good Laboratory Practice (GLP) validations have established standardized protocols for its use in compliance with ICH Q2(R1) guidelines, particularly for assay validation of lipid-based therapeutics.

Future research directions highlighted in recent literature include exploring its role in lipid nanoparticle formulations for mRNA delivery and investigating its potential as a metabolic tracer in PET imaging studies. The compound's well-defined structure and commercial availability position it as a versatile tool for advancing both basic research and applied pharmaceutical development.